Methyl 2-cyano-2-(2-fluoro-4-nitrophenyl)acetate

• IUPAC Name: methyl 2-cyano-2-(2-fluoro-4-nitrophenyl)acetate
• InChI: InChI=1S/C10H7FN2O4/c1-17-10(14)8(5-12)7-3-2-6(13(15)16)4-9(7)11/h2-4,8H,1H3
• InChI Key: AZSJUMIYXYSMEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C#N)C1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C10H7FN2O4
• Molecular Weight: 238.17 g/mol
• CAS No.: 2140326-64-1

Description

“Methyl 2-cyano-2-(2-fluoro-4-nitrophenyl)acetate” is a chemical compound with the CAS Number: 2140326-64-1. It has a molecular weight of 238.17 and its IUPAC name is this compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 238.17 g/mol. It is recommended to be stored in a refrigerated environment.

Scientific Research Applications

Substrate Control and Catalysis Enhancement

Methyl 2-cyano-2-(2-fluoro-4-nitrophenyl)acetate has been studied for its potential in enhancing catalytic activities in chemical processes. For instance, research on per-O-methylated cyclodextrins, which are structurally related to this compound, showed that these compounds can significantly increase enzyme catalysis rates. This suggests that this compound might also influence substrate binding and catalysis in similar enzymatic and chemical reactions (Fenger & Bols, 2010).

Photophysical Properties for Biomedical Applications

The compound's structural analogs have been explored for their photophysical properties, indicating potential applications in biomedical imaging. Research into indolizino[3,2-c]quinolines, which share functional groups with this compound, has revealed these compounds as promising fluorescent probes for aqueous systems, suggesting that this compound might also possess useful optical properties for similar applications (Park et al., 2015).

Photoreactions in Drug Stability and Safety Studies

Investigations into the photoreactions of pharmaceuticals indicate that structural analogs of this compound undergo distinct photoreactions in different solvents, impacting drug stability and safety. This research could provide insights into how this compound might behave under similar conditions, affecting its handling and storage in pharmaceutical applications (Watanabe et al., 2015).

Novel Synthetic Pathways and Derivatives

The preparation and study of compounds containing the N-(2-Cyano-4-nitrophenyl) group, closely related to this compound, have highlighted novel synthetic pathways. These studies offer insights into the creation of derivatives with potential applications in organic synthesis, pharmaceutical development, and material science (Wilshire, 1967).